2-Ethynyloxan-4-amine;hydrochloride
Description
2-Ethynyloxan-4-amine;hydrochloride is a useful research compound. Its molecular formula is C7H12ClNO and its molecular weight is 161.63. The purity is usually 95%.
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Scientific Research Applications
Chitosan Hydrogels for Drug Delivery
Chitosan hydrogels cross-linked with tris(2-(2-formylphenoxy)ethyl)amine exhibit pH and temperature-responsive swelling ratios. These properties significantly influence the drug release behavior of swollen polymers, making these hydrogels suitable for targeted drug delivery, improving bioavailability, and solubilizing drugs for systemic delivery (Karimi et al., 2018).
Synthesis of 1-Ethynylcyclopropylamine and 1-Ethynylcyclobutylamine
The synthesis of 1-ethynylcyclopropylamine and 1-ethynylcyclobutylamine from cyclopropylacetylene and 6-chlorohex-1-yne has been achieved, highlighting the potential of these compounds in various chemical synthesis processes (Kozhushkov et al., 2010).
Advanced Material Synthesis
4-hydroxy-6-methyl-3-(1-(phenylimino)ethyl)-2H-pyran-2-one derivatives have been synthesized using a convenient ultrasound-mediated condensation process. This approach offers advantages in terms of simplicity, shorter reaction times, and higher yields, indicating potential applications in material science and organic synthesis (Wang et al., 2011).
Luminescent Amine-Functionalized Bridged Silsesquioxanes
Amine-functionalized bridged silsesquioxanes exhibiting unique optical properties have been synthesized. These materials have shown potential for applications in advanced optics and photonics due to their exciting emission quantum yields and unique proton hopping characteristics (Pereira et al., 2018).
Properties
IUPAC Name |
2-ethynyloxan-4-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO.ClH/c1-2-7-5-6(8)3-4-9-7;/h1,6-7H,3-5,8H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RVHRLJSQURIMHM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1CC(CCO1)N.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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